Cas no 86522-27-2 (benzyl 3-(benzyloxy)-2-chloropropanoate)

• Product Name: benzyl 3-(benzyloxy)-2-chloropropanoate
• CAS No: 86522-27-2
• MF: C₁₇H₁₇ClO₃
• MW: 304.768084287643
• CID: 5249192
• Update Time: 2025-05-21

benzyl 3-(benzyloxy)-2-chloropropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-chloro-3-(phenylmethoxy)-, phenylmethyl ester
• benzyl 3-(benzyloxy)-2-chloropropanoate

• Inchi： 1S/C17H17ClO3/c18-16(13-20-11-14-7-3-1-4-8-14)17(19)21-12-15-9-5-2-6-10-15/h1-10,16H,11-13H2
• InChI Key： GBCPBSDKPMRWBP-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(Cl)COCC1=CC=CC=C1

Additional information on benzyl 3-(benzyloxy)-2-chloropropanoate

Chemical Profile of Benzyl 3-(benzyloxy)-2-chloropropanoate (CAS No. 86522-27-2)

Benzyl 3-(benzyloxy)-2-chloropropanoate, identified by its Chemical Abstracts Service (CAS) number 86522-27-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of esters, characterized by the presence of a carbonyl group linked to an oxygen atom, which contributes to its reactivity and potential applications in various chemical transformations.

The molecular structure of Benzyl 3-(benzyloxy)-2-chloropropanoate consists of a propanoate backbone substituted with both a benzyloxy group and a chlorine atom at the third carbon position. This bifunctional nature makes it a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules. The benzyloxy group, derived from benzyl alcohol, introduces hydrophilic characteristics, while the chlorine atom provides a site for further functionalization via nucleophilic substitution reactions. Such structural features are highly desirable in drug discovery and material science, where precise control over molecular architecture is crucial.

In recent years, the interest in Benzyl 3-(benzyloxy)-2-chloropropanoate has been fueled by its potential applications in the development of novel therapeutic agents. Researchers have explored its utility as a building block in the synthesis of bioactive molecules, including kinase inhibitors and other pharmacophores that target specific biological pathways. The ester functionality allows for easy hydrolysis under acidic or basic conditions, enabling the liberation of carboxylic acid or amine groups, respectively, which can be further modified to achieve desired pharmacological properties.

One of the most compelling aspects of Benzyl 3-(benzyloxy)-2-chloropropanoate is its role in cross-coupling reactions, particularly those involving palladium-catalyzed processes. The presence of both an ester and a chloro-substituted carbon makes it an ideal candidate for Suzuki-Miyaura or Heck couplings, which are widely employed in constructing biaryl or heteroaryl systems. These types of structures are prevalent in many drugs and natural products, underscoring the compound's significance as a synthetic intermediate. For instance, recent studies have demonstrated its use in generating substituted biphenyl derivatives that exhibit antimicrobial and anti-inflammatory activities.

The pharmaceutical industry has also shown interest in Benzyl 3-(benzyloxy)-2-chloropropanoate for its potential role in prodrug design. Prodrugs are pharmacologically inactive precursors that are metabolically converted into active drugs within the body. The structural features of this compound allow for its modification to create prodrugs with improved solubility, stability, or targeted delivery mechanisms. By incorporating Benzyl 3-(benzyloxy)-2-chloropropanoate into prodrug formulations, researchers aim to enhance drug bioavailability and reduce side effects, thereby improving therapeutic outcomes.

Moreover, Benzyl 3-(benzyloxy)-2-chloropropanoate has found applications in polymer chemistry and material science. Its ability to undergo controlled polymerization reactions makes it useful in the synthesis of biodegradable polymers and hydrogels. These materials are increasingly being used in biomedical applications such as drug delivery systems, tissue engineering scaffolds, and wound dressings. The benzyloxy group's hydrophilic nature contributes to water solubility, while the chloro-substituent can be used to introduce additional functionalities that tailor the material's properties for specific applications.

Recent advancements in green chemistry have also highlighted Benzyl 3-(benzyloxy)-2-chloropropanoate as a sustainable alternative in synthetic processes. Researchers have developed catalytic methods that minimize waste and energy consumption during its preparation and subsequent transformations. For example, enzymatic approaches have been explored for selective functionalization of this compound without generating harmful byproducts. Such environmentally friendly methodologies align with global efforts to promote sustainable chemical practices and reduce the ecological footprint of pharmaceutical manufacturing.

The compound's versatility extends to agrochemical applications as well. In crop protection research, Benzyl 3-(benzyloxy)-2-chloropropanoate has been investigated as a precursor for herbicides and fungicides. Its structural motifs are similar to those found in commercially available agrochemicals, suggesting potential for developing new active ingredients with improved efficacy and environmental safety profiles. By leveraging its reactivity and functional groups, chemists aim to create compounds that offer better crop protection while posing fewer risks to non-target organisms.

In conclusion, Benzyl 3-(benzyloxy)-2-chloropropanoate (CAS No. 86522-27-2) represents a multifaceted compound with broad utility across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for drug discovery, material science, polymer chemistry, and agrochemical development. As research continues to uncover new synthetic strategies and applications, Benzyl 3-(benzyloxy)-2-chloropropanoate is poised to remain at the forefront of innovation in these fields.